Cas no 1781628-41-8 (3,3,4,4,4-pentafluoro-2,2-dimethylbutanoic acid)

• Product Name: 3,3,4,4,4-pentafluoro-2,2-dimethylbutanoic acid
• CAS No: 1781628-41-8
• Molecular Formula: C₆H₇F₅O₂
• Molecular Weight: 206.110599756241
• CID: 6303463
• PubChem ID: 105458316

3,3,4,4,4-pentafluoro-2,2-dimethylbutanoic acid Properties

Names and Identifiers

• 3,3,4,4,4-pentafluoro-2,2-dimethylbutanoic acid
• EN300-1951457
• 1781628-41-8

• InChIKey： VWVMPGBUWNQNIV-UHFFFAOYSA-N
• Inchi： 1S/C6H7F5O2/c1-4(2,3(12)13)5(7,8)6(9,10)11/h1-2H3,(H,12,13)
• SMILES： FC(C(F)(F)F)(C(C(=O)O)(C)C)F

Computed Properties

• Exact Mass: 206.03662027g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 2
• Monoisotopic Mass: 206.03662027g/mol
• Heavy Atom Count: 13
• Complexity: 218
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Halogenated fatty acids